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Compound of Interest

Compound Name: ARD-69

Cat. No.: B605567 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of ARD-69, a potent PROTAC androgen receptor degrader used in prostate

cancer research.[1][2][3]

While the Safety Data Sheet (SDS) for ARD-69 classifies it as not a hazardous substance or

mixture, it is imperative to follow established laboratory safety protocols to minimize any

potential risks and ensure compliance with institutional and regulatory guidelines.[4]

Physicochemical Properties of ARD-69
Understanding the properties of ARD-69 is the first step in its safe handling and disposal. The

following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C62H74ClFN8O7S [1]

Molecular Weight 1129.82 g/mol [4]

CAS Number 2316837-10-0 [1]

Appearance White to off-white solid powder [1]

LogP 9.3 [1]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

Count
12 [1]

Experimental Protocols: Disposal Procedures
The following protocols provide a clear, step-by-step process for the disposal of ARD-69.

These procedures are based on general laboratory hazardous waste disposal guidelines and

the non-hazardous classification of ARD-69.

Step 1: Waste Identification and Segregation
Labeling: Ensure all containers with ARD-69 waste are clearly and accurately labeled with

the chemical name ("ARD-69") and concentration.

Segregation: Although not classified as hazardous, it is good practice to segregate ARD-69
waste from other waste streams to prevent accidental mixing. Store in a designated waste

accumulation area.

Step 2: Container Management
Container Selection: Use a container that is compatible with ARD-69. The original

manufacturer's container is often a suitable choice.[5] The container must have a secure,

leak-proof screw-on cap.[5]

Container Condition: Ensure the waste container is in good condition, free from cracks, rust,

or leaks.[6]
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Closure: Keep the waste container closed except when adding waste.[5]

Step 3: Disposal of Different Forms of ARD-69 Waste
Solid Waste (e.g., unused powder, contaminated lab supplies):

Collect dry, solid ARD-69 waste, including contaminated items like gloves and absorbent

paper, in a clearly labeled, sealed plastic bag or a compatible container.[5]

For disposal of the pure solid reagent, use the manufacturer's container and label it as

hazardous waste for collection by Environmental Health & Safety (EH&S) or your

institution's equivalent.[5]

Liquid Waste (e.g., solutions in DMSO, cell culture media):

While some non-hazardous aqueous solutions can be disposed of down the drain with

copious amounts of water, it is best practice to collect all chemical waste, including

solutions of ARD-69, for pickup by EH&S.[7][8] This is particularly important for solutions

containing organic solvents like DMSO.

Collect liquid waste in a compatible, leak-proof container with a secure cap. Do not fill

containers beyond 90% capacity to allow for expansion.

Empty Containers:

Triple-rinse empty containers that held ARD-69 with a suitable solvent (e.g., ethanol or

acetone) capable of removing the residue.

Collect the rinsate as chemical waste.[6]

After triple-rinsing, the container can often be disposed of in the regular trash or recycled,

depending on institutional policies.[6]

Step 4: Arranging for Waste Pickup
Contact EH&S: Follow your institution's procedures for requesting a hazardous waste pickup.
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Provide Information: Be prepared to provide information about the waste, including the

chemical name and quantity.

ARD-69 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of ARD-
69 waste.
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Caption: ARD-69 Waste Disposal Workflow.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

ARD-69, contributing to a secure and sustainable laboratory environment. Always consult your

institution's specific guidelines and your Environmental Health & Safety department for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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